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Compound of Interest

Compound Name: 5-(4-Methoxyphenyl)pyridin-3-ol

Cat. No.: B3226828

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and
potential application of 5-(4-Methoxyphenyl)pyridin-3-ol. The information is intended to
ensure the integrity of the compound and the safety of laboratory personnel.

Product Information and Safety Data

Table 1: Chemical and Safety Data for 5-(4-Methoxyphenyl)pyridin-3-ol
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Parameter Value Reference
5-(4-Methoxyphenyl)pyridin-3-
Chemical Name I( yphenylpy N/A
0
CAS Number 109345-94-0 [1]
Molecular Formula C12H11NO2 N/A
Molecular Weight 201.22 g/mol N/A
) Assumed based on storage
Appearance Solid (form may vary)

class

Hazard Statements

H315 (Causes skin irritation),
H319 (Causes serious eye

irritation)

[1]

Precautionary Statements

P305 + P351 + P338 (IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.)

[1]

Signal Word

Warning

[1]

Pictograms

GHSO07 (Exclamation mark)

[1]

Storage Class Code

13 - Non Combustible Solids

[1]

Handling and Storage Protocols

Proper handling and storage are crucial to maintain the stability and purity of 5-(4-

Methoxyphenyl)pyridin-3-ol and to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling 5-(4-Methoxyphenyl)pyridin-3-ol, the following PPE is mandatory:

o Eye Protection: Chemical safety goggles or a face shield.
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» Hand Protection: Chemical-resistant gloves (e.g., nitrile).
e Body Protection: A laboratory coat.

» Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.

Storage Conditions

To ensure the long-term stability of the compound, it should be stored under the following
conditions:

o Temperature: Store in a cool, dry place.

o Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen) to prevent
degradation from atmospheric components.

o Container: Keep the container tightly sealed.

Waste Disposal

Dispose of 5-(4-Methoxyphenyl)pyridin-3-ol and its containers in accordance with local,
regional, and national regulations. Avoid release into the environment.

Experimental Protocols

While specific experimental data for 5-(4-Methoxyphenyl)pyridin-3-ol is limited in publicly
available literature, its structure suggests its utility as a building block in organic synthesis,
particularly in cross-coupling reactions. The following is a representative protocol for a Suzuki-
Miyaura cross-coupling reaction, a common application for pyridinol derivatives.[2]

Application: Suzuki-Miyaura Cross-Coupling Reaction

This protocol describes a general procedure for the palladium-catalyzed cross-coupling of 5-(4-
Methoxyphenyl)pyridin-3-ol with an aryl halide.[3][4][5]

Objective: To synthesize a biaryl compound by coupling 5-(4-Methoxyphenyl)pyridin-3-ol with
an aryl bromide.

Materials:
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e 5-(4-Methoxyphenyl)pyridin-3-ol
e Aryl bromide (e.g., 4-bromotoluene)
o Palladium(ll) acetate (Pd(OAC)2)

o Triphenylphosphine (PPhs)

e Potassium carbonate (K2CO3)

e 1,4-Dioxane

« Distilled water

e Argon or Nitrogen gas

o Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)
e Magnetic stirrer and heating mantle
Procedure:

e Reaction Setup: In a round-bottom flask, combine 5-(4-Methoxyphenyl)pyridin-3-ol (1
mmol), the aryl bromide (1.2 mmol), potassium carbonate (2 mmol), and a magnetic stir bar.

 Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (Argon or
Nitrogen) for 10-15 minutes.

o Catalyst and Ligand Addition: Under the inert atmosphere, add Palladium(ll) acetate (0.02
mmol) and triphenylphosphine (0.08 mmol).

e Solvent Addition: Add 1,4-dioxane (5 mL) and distilled water (1 mL) to the flask via syringe.

e Reaction: Heat the reaction mixture to 80-90°C and stir vigorously. Monitor the reaction
progress by Thin Layer Chromatography (TLC).

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with
ethyl acetate and wash with water and brine.
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 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visualizations
Safe Handling Workflow

The following diagram illustrates the standard workflow for safely handling 5-(4-
Methoxyphenyl)pyridin-3-ol in a laboratory setting.
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Caption: Workflow for handling 5-(4-Methoxyphenyl)pyridin-3-ol.

Suzuki-Miyaura Coupling Reaction Workflow

This diagram outlines the key steps in the Suzuki-Miyaura cross-coupling reaction protocol
described above.
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Caption: Suzuki-Miyaura reaction workflow.

Conceptual Signaling Pathway Investigation

While no specific signaling pathways involving 5-(4-Methoxyphenyl)pyridin-3-ol have been
identified, compounds with similar pyridinol scaffolds have been investigated as kinase
inhibitors. The following diagram illustrates a hypothetical workflow for screening this
compound for such activity.
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Caption: Investigating kinase inhibitor potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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